Cas no 2648962-77-8 (3-bromo-5-(1H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 3-bromo-5-(1H-1,2,4-triazol-3-yl)pyridine
• CAS No: 2648962-77-8
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• MDL: MFCD34168251
• CID: 5464206
• PubChem ID: 141730506
• Update Time: 2023-08-28

3-bromo-5-(1H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(1H-1,2,4-triazol-3-yl)pyridine
• Z4994101370

• MDL： MFCD34168251
• Inchi： 1S/C7H5BrN4/c8-6-1-5(2-9-3-6)7-10-4-11-12-7/h1-4H,(H,10,11,12)
• InChI Key： AWIXHTNPNAOPQG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=NC=NN1

Computed Properties

• Exact Mass: 223.96976 g/mol
• Monoisotopic Mass: 223.96976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.05
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5